Cas no 52957-17-2 (7-Pentadecen-1-ol, acetate, (Z)-)

7-Pentadecen-1-ol, acetate, (Z)- structure
52957-17-2 structure
Product Name:7-Pentadecen-1-ol, acetate, (Z)-
CAS No:52957-17-2
MF:C17H32O2
MW:268.434785842896
CID:1580052
PubChem ID:102286743
Update Time:2025-04-21

7-Pentadecen-1-ol, acetate, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 7-Pentadecen-1-ol, acetate, (Z)-
    • acetic acid,pentadec-7-en-1-ol
    • DTXSID60788852
    • 52957-17-2
    • Acetic acid--pentadec-7-en-1-ol (1/1)
    • Inchi: 1S/C17H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17(2)18/h9-10H,3-8,11-16H2,1-2H3/b10-9-
    • InChI Key: OQAITAJVVMFOKT-KTKRTIGZSA-N
    • SMILES: O(C(C)=O)CCCCCC/C=C\CCCCCCC

Computed Properties

  • Exact Mass: 286.25092
  • Monoisotopic Mass: 268.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 14
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 57.53
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